BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Creating a Temporary
Vacuum Seal with Apiezon N Grease

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction to Apiezon N

Apiezon N is a silicone-free and halogen-free hydrocarbon grease specifically formulated for
cryogenic and high-vacuum applications.[1][2] Its unique properties make it an ideal choice for
creating reliable temporary seals in a variety of laboratory and industrial settings, including
sealing ground glass joints, vacuum lines, cold traps, and optical ports on electron
microscopes.[3][4] A key advantage of Apiezon N is its resistance to the "creep"” and "carry
over" contamination often associated with silicone-based greases.[5][6]

This grease is specially formulated to provide craze-free performance at extremely low
temperatures and can withstand frequent cycling between cryogenic temperatures (as low as
-269°C) and ambient temperatures (up to +30°C).[1][2] At room temperature, it has an
extremely low vapor pressure, making it suitable for high vacuum systems.[3][7] Apiezon N
also possesses a tenacious, rubbery consistency that helps absorb vibrations, which is
particularly useful for protecting fragile glass-to-glass joints.[5][8]

Key Properties and Data

The performance of Apiezon N is defined by its physical and thermal properties. The data
below is compiled for easy reference and comparison.

Table 1: Typical Physical and Thermal Properties of Apiezon N
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Property Value Source(s)

Typical Working Temperature  -269°C to +30°C (-452°F to

2][31[6

Range +86°F) [21E1e]
Vapor Pressure @ 20°C 6 x 10~1° Torr [1][5][6]
Relative Density @ 20°C 0.911 [31[9][10]
Dropping Point (ASTM D566) 42°C to 52°C [3][10]
Thermal Conductivity @ 20°C 0.194 W/m°C [31[7]
Thermal Conductivity @

0.095 W/m°C [31[7]
-269°C
Outgassing Characteristics

<1% TML, <0.1% CVCM [3][10]
(ASTM E595)

Semi-solid yellow/brown
Appearance [O1[11]

grease

Soluble in aromatic
Solubility hydrocarbon solvents (e.qg., [1119]

toluene, xylene)

| Insolubility | Insoluble in alcohols (e.g., ethanol, IPA) and ketones (e.g., acetone) |[1][5][12] |

Table 2: Vapor Pressure of Apiezon N at Various Temperatures

Temperature (°C) Vapor Pressure (Torr)
0 ~2x10™

20 6 x 10-10

25 ~1x10°

Note: Values other than at 20°C are extrapolated from manufacturer vapor pressure curves.[7]
[13]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://en1.nbchao.com/p/6154/
https://www.2spi.com/catalog/documents/ApiezonN%20(TDS).pdf
https://www.ajvs.com/apiezon-n-cryogenic-grease-high-vacuum-silicone-free-and-halogen-free-grease-17558
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.ajvs.com/apiezon-n-cryogenic-grease-high-vacuum-silicone-free-and-halogen-free-grease-17558
https://www.2spi.com/catalog/documents/ApiezonN%20(TDS).pdf
https://apiezon.com/wp-content/uploads/2022/12/Apiezon_N_Grease_SDS_UK.pdf
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.2spi.com/catalog/documents/ApiezonN%20(TDS).pdf
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.2spi.com/catalog/documents/ApiezonN%20(TDS).pdf
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://www.2spi.com/catalog/documents/ApiezonN%20(TDS).pdf
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://www.2spi.com/catalog/documents/ApiezonN%20(TDS).pdf
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://apiezon.com/wp-content/uploads/2022/12/Apiezon_N_Grease_SDS_UK.pdf
https://www.sisweb.com/referenc/msds/apiezon-n-sds.pdf
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://apiezon.com/wp-content/uploads/2022/12/Apiezon_N_Grease_SDS_UK.pdf
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://apiezon.com/faqs-2/
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://apiezon.com/products/vacuum-grease-vapour-pressure-graphs/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Decision Workflow for Using Apiezon N

Before application, it is crucial to determine if Apiezon N is the appropriate sealant for the
intended experimental conditions.
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Caption: Decision workflow for selecting Apiezon N grease.
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Experimental Protocols

The following protocols provide a detailed methodology for the application and removal of
Apiezon N to create a temporary vacuum seal.

Proper surface preparation is critical for achieving a high-quality vacuum seal.

e Initial Cleaning: Mechanically wipe the mating surfaces (e.g., ground glass joints, flanges)
with a clean, lint-free cloth to remove any loose particulates or old grease.[3]

o Solvent Degreasing: Degrease the surfaces using an appropriate hydrocarbon solvent such
as toluene or xylene. For a more environmentally friendly option, limonene can be used.[1]
[12]

o Safety Note: Always handle solvents in a well-ventilated area or fume hood and wear
appropriate personal protective equipment (PPE), including nitrile rubber gloves.[9]

e Drying: Ensure surfaces are completely dry before applying the grease. This can be
achieved by air drying in a clean environment or by using a gentle stream of dry nitrogen
gas.

» Final Inspection: Visually inspect the surfaces to ensure they are free of any dust, fibers, or
solvent residue.

» Dispensing: Apply a small, economical amount of Apiezon N grease directly from the tube or
using a clean spatula.

 Distribution: For ground glass joints, apply a thin, even band of grease around the upper part
of the male joint. For flat flanges, apply a thin bead of grease in a uniform circle, ensuring the
bead path is continuous.

o Assembly: Carefully join the two components. For ground glass joints, gently rotate the joint
back and forth to spread the grease into a thin, transparent, and uniform seal. The final seal
should be free of striations or air bubbles.

o Excess Removal: Wipe away any excess grease from the exterior of the joint with a clean,
lint-free cloth.[1] This prevents contamination of the surrounding apparatus.
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e Disassembly: Carefully separate the sealed components.

o Gross Removal: Wipe off the majority of the excess grease from both surfaces using a soft,
clean, lint-free cloth.[5][8]

¢ Solvent Cleaning: To remove any remaining residue, wash the surfaces with an aromatic
hydrocarbon solvent (toluene, xylene) or limonene.[3][4]

e Final Wash: For some applications, a final wash with warm, soapy water can be effective for
removing residual films.[1][12]

e Rinsing and Drying: Thoroughly rinse the components with an appropriate solvent (e.g.,
acetone, though it won't dissolve the grease, it can help remove the cleaning solvent) and/or
deionized water, followed by complete drying before storage or reuse.

Application Workflow Diagram

The entire process, from preparation to cleaning, can be visualized as a clear workflow.
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Caption: Step-by-step workflow for creating a vacuum seal.
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Additional Considerations

o 'Gettering' Action: Apiezon N has strong absorption properties, meaning it can absorb other
greasy or chemical impurities from metal and glass surfaces, a valuable property where
scrupulous cleanliness is required.[5][10]

» Shelf Life: The shelf life of Apiezon N grease is ten years from the date of manufacture,
provided it is stored in its original unopened packaging at ambient temperatures (10 to
30°C).[3][8]

» Optical Applications: The grease is luminescent under UV light.[3][7] For optical testing, it is
important to either cover the grease completely with the sample or use calibration to account
for any emissions caused by the grease.[4]

e Cryogenic Lubrication: While an excellent sealant and thermal conductor at cryogenic
temperatures, Apiezon N should not be used as a lubricant at these low temperatures.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apiezon.com [apiezon.com]

2. APIEZON n N-25G Vacuum grease Temperature range -269~ 30 °C | NBCHAO
[en1l.nbchao.com]

3. 2spi.com [2spi.com]

4. apiezon.com [apiezon.com]

5. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling
Technology for a Better World [lesker.com]

6. ajvs.com [ajvs.com]

7. cmr-direct.com [cmr-direct.com]

8. static.mimaterials.com [static.mimaterials.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.2spi.com/catalog/documents/ApiezonN%20(TDS).pdf
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://www.2spi.com/catalog/documents/ApiezonN%20(TDS).pdf
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.benchchem.com/product/b1172494?utm_src=pdf-custom-synthesis
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://en1.nbchao.com/p/6154/
https://en1.nbchao.com/p/6154/
https://www.2spi.com/catalog/documents/ApiezonN%20(TDS).pdf
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.ajvs.com/apiezon-n-cryogenic-grease-high-vacuum-silicone-free-and-halogen-free-grease-17558
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

9. apiezon.com [apiezon.com]

e 10. proscitech.com.au [proscitech.com.au]
e 11. sisweb.com [sisweb.com]

e 12. apiezon.com [apiezon.com]

e 13. apiezon.com [apiezon.com]
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vacuum-seal-with-apiezon-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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